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Compound of Interest |

2-((tert-
Compound Name: Butoxycarbonyl)amino)ethyl 4-

methylbenzenesulfonate

Cat. No.: B114937

Essential Safety and Handling Guide for 2-((tert-
Butoxycarbonyl)amino)ethyl 4-
methylbenzenesulfonate

This guide provides critical safety, handling, and disposal information for 2-((tert-
Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate, tailored for researchers, scientists,
and drug development professionals. Adherence to these protocols is essential for ensuring
laboratory safety and procedural accuracy.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to minimize exposure and ensure safety
when handling this compound. The recommended PPE is summarized below.
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Specifications and

PPE Category Item . Rationale
Recommendations
Chemical splash To protect eyes from
) goggles compliant dust particles and
Eye Protection Safety Goggles

with EN 166 or ANSI
Z87.1 standards.

potential splashes of

solutions.

Hand Protection

Chemical-Resistant

Gloves

Nitrile rubber or other
suitable chemical-

resistant gloves.

To prevent skin
contact with the

compound.[1][2]

Body Protection

Laboratory Coat

A standard, fully-
buttoned laboratory

coat.

To protect skin and
personal clothing from

contamination.

Respiratory Protection

Mask/Respirator

An approved mask or
respirator should be
worn, especially if
dust is generated. All
handling should be
conducted in a

chemical fume hood.

[2]

To prevent inhalation
of the powdered

compound.[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-((tert-

Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate is provided below.
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Property Value

Molecular Formula C14H21NOsS

Molecular Weight 315.39 g/mol

Appearance Solid

Melting Point 47-49 °C

Boiling Point 461.9 £ 28.0 °C at 760 mmHg
Density 1.189 + 0.06 g/cm?3

Flash Point 233.2+24.0°C

Soluble in ether, ethanol, dichloromethane, ethyl
Solubility acetate, and chloroform. Slightly soluble in

water.[1]

Operational and Disposal Plans

Handling:

o Wear all required personal protective equipment as detailed above.[2][3]
o Ensure adequate ventilation by working in a chemical fume hood.[2][3]

¢ Avoid the formation of dust.[3]

e Do not get the chemical in eyes, on skin, or on clothing.[3]

e Avoid ingestion and inhalation.[3]

e Wash hands thoroughly after handling.[2]

Storage:

o Store in a tightly closed container.[2][3]

o Keep in a dry, cool, and well-ventilated place.[3]
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o Recommended storage temperature is 2-8°C, protected from light.[1][4]

¢ Incompatible materials to avoid include acids, bases, and reducing agents.[3]
Disposal:

» Dispose of the chemical and any contaminated materials as hazardous waste.
» Follow all local, state, and national regulations for chemical waste disposal.[1]
» Do not allow the material to enter drains or water courses.
Emergency Procedures

First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek medical attention if irritation persists.[2][3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing all contaminated clothing and shoes.[2][3] If skin irritation or a
rash occurs, seek medical advice.

 Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[2][3]

 Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed to do so
by medical personnel. Seek medical attention.[2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry powder, carbon dioxide, or foam. For larger fires,
water spray, fog, or foam can be used.

e Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.
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e Specific Hazards: Hazardous combustion products may include nitrogen oxides, carbon
monoxide, and carbon dioxide.[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][3]

Accidental Release Measures:

e Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment, including respiratory protection, chemical-resistant gloves, and eye
protection. Ensure adequate ventilation.[2][3]

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.

» Methods for Cleaning Up: For a solid spill, carefully sweep up the material and place it into a
suitable, labeled container for disposal. Avoid generating dust. For a liquid spill, absorb the
material with an inert absorbent material such as sand or vermiculite and place it in a sealed
container for disposal.[2]

Experimental Workflow: Chemical Spill Cleanup
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Workflow for Chemical Spill Cleanup

Initial Response

Spill Occurs

\

Alert others in the area

\

Evacuate the immediate vicinity

Assessment‘% Preparation

Assess the extent of the spill

\

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Containmer‘w; & Cleanup

Contain the spill with absorbent material

Y

Carefully collect spilled material and absorbent

Y

Place in a sealed, labeled hazardous waste container

Decontaminag 'on & Disposal

Decontaminate the spill area

\

Dispose of waste according to regulations

\

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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